A Comprehensive Technical Guide to (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid: Structure, Synthesis, and Applications in Drug Discovery
A Comprehensive Technical Guide to (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid: Structure, Synthesis, and Applications in Drug Discovery
For Researchers, Scientists, and Drug Development Professionals
Introduction
The bicyclo[2.2.1]heptane ring system, commonly known as the norbornane scaffold, is a rigid and structurally unique motif that has garnered significant interest in the fields of medicinal chemistry and materials science. Its constrained conformation provides a valuable tool for designing molecules with specific three-dimensional orientations, making it an attractive scaffold for the development of novel therapeutics. This guide provides an in-depth technical overview of a key derivative, (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, focusing on its precise chemical identity, stereospecific synthesis, and its emerging role in drug development.
PART 1: IUPAC Nomenclature and Structural Elucidation
A precise understanding of the molecule's name and structure is fundamental for unambiguous scientific communication. The IUPAC name (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid precisely defines its complex three-dimensional architecture.
Deconstructing the IUPAC Name
The name can be broken down into several components, each defining a specific structural feature[1]:
-
bicyclo : This prefix indicates that the molecule contains two rings that share two or more common atoms.
-
[2.2.1] : These numbers within the brackets describe the lengths of the bridges connecting the two bridgehead carbons. In this case, there are two bridges of two carbons each and one bridge of a single carbon.
-
hept : This root indicates a total of seven carbon atoms in the bicyclic system.
-
-5-ene : This suffix and its locant specify the presence of a double bond between carbons 5 and 6 of the bicyclic framework.
-
-2-carboxylic acid : This indicates that a carboxylic acid functional group (-COOH) is attached to the second carbon atom of the bicyclic system.
-
(1R,2R,4R) : These are the Cahn-Ingold-Prelog (CIP) stereochemical descriptors that define the absolute configuration of the chiral centers at carbons 1, 2, and 4. The 'R' configuration (from the Latin rectus, meaning right) is determined by assigning priorities to the substituents on each chiral center and observing the direction of decreasing priority. For this specific isomer, the priorities lead to a clockwise orientation for all three chiral centers.
Chemical Structure
The chemical structure of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is depicted below. The CAS Number for this specific stereoisomer is 1195-12-6, and its molecular formula is C₈H₁₀O₂ with a molecular weight of 138.16 g/mol [2][3].
Molecular Structure:
Caption: 2D representation of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid.
PART 2: Synthesis and Characterization
The synthesis of enantiomerically pure bicyclo[2.2.1]heptene derivatives is most commonly achieved through an asymmetric Diels-Alder reaction. This powerful carbon-carbon bond-forming reaction allows for the construction of the bicyclic core with a high degree of stereocontrol[4].
Enantioselective Diels-Alder Synthesis
The key to obtaining the desired (1R,2R,4R) enantiomer is the use of a chiral catalyst or a chiral auxiliary to direct the stereochemical outcome of the cycloaddition between cyclopentadiene and a suitable dienophile, such as acrylic acid or its esters[5][6][7].
Reaction Scheme:
Caption: Asymmetric Diels-Alder synthesis workflow.
Detailed Experimental Protocol
The following is a representative protocol for the enantioselective synthesis, adapted from methodologies described in the literature[5][8].
Materials:
-
Freshly cracked cyclopentadiene
-
Ethyl acrylate
-
Chiral oxazaborolidine catalyst
-
Boron trifluoride etherate (optional co-catalyst)
-
Anhydrous dichloromethane (DCM)
-
1 M Hydrochloric acid
-
Saturated sodium bicarbonate solution
-
Brine
-
Anhydrous magnesium sulfate
-
Silica gel for column chromatography
-
Hexanes and ethyl acetate for elution
Procedure:
-
Catalyst Preparation: In a flame-dried, argon-purged flask, dissolve the chiral oxazaborolidine catalyst in anhydrous DCM at -78 °C.
-
Dienophile Addition: Slowly add ethyl acrylate to the catalyst solution and stir for 30 minutes to allow for complex formation.
-
Cycloaddition: Add freshly cracked cyclopentadiene dropwise to the cold solution. Maintain the reaction temperature at -78 °C and monitor the reaction progress by thin-layer chromatography (TLC).
-
Quenching: Once the reaction is complete, quench by the slow addition of 1 M HCl.
-
Work-up: Allow the mixture to warm to room temperature. Separate the organic layer, and wash successively with water, saturated sodium bicarbonate solution, and brine.
-
Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
-
Purification: Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the enantiomerically enriched ethyl ester.
-
Hydrolysis: The resulting ethyl ester is then hydrolyzed to the carboxylic acid using standard procedures, such as treatment with lithium hydroxide in a mixture of tetrahydrofuran and water, followed by acidic work-up.
Physicochemical and Spectroscopic Data
Accurate characterization of the final product is essential for its use in further research and development.
| Property | Value |
| CAS Number | 1195-12-6[3] |
| Molecular Formula | C₈H₁₀O₂[3] |
| Molecular Weight | 138.16 g/mol [3] |
| Appearance | White to off-white solid |
| Melting Point | Data for the specific enantiomer is not consistently reported, but the racemic mixture has a reported melting point range. |
Spectroscopic Data (Representative for bicyclo[2.2.1]hept-5-ene-2-carboxylic acid derivatives)[9][10][11]:
-
¹H NMR (CDCl₃, 500 MHz) δ (ppm): The spectrum is complex, but key signals include those for the vinyl protons (around 6.0-6.2 ppm), the bridgehead protons, and the protons on the carbon bearing the carboxylic acid group.
-
¹³C NMR (CDCl₃, 125 MHz) δ (ppm): Characteristic signals include the carbonyl carbon of the carboxylic acid (around 180 ppm), the vinyl carbons (in the range of 130-140 ppm), and several signals for the aliphatic carbons of the bicyclic system.
-
IR (KBr) ν (cm⁻¹): A broad absorption band in the region of 2500-3300 cm⁻¹ (O-H stretch of the carboxylic acid), a sharp peak around 1700 cm⁻¹ (C=O stretch), and a peak around 1640 cm⁻¹ (C=C stretch).
-
Mass Spectrometry (EI): The molecular ion peak (M⁺) at m/z = 138, with characteristic fragmentation patterns.
PART 3: Applications in Drug Development
The rigid bicyclo[2.2.1]heptane scaffold serves as an excellent starting point for the design of conformationally restricted molecules that can selectively interact with biological targets.
Prostaglandin D2 Receptor Antagonists
One of the most significant applications of this scaffold is in the development of antagonists for the prostaglandin D2 (PGD2) receptor[12][13]. PGD2 is a key mediator in allergic responses, and its receptor is a target for the treatment of conditions like asthma and allergic rhinitis[13]. The bicyclo[2.2.1]heptane core mimics the cyclopentane ring of prostaglandins, allowing for the design of potent and selective antagonists[12][14].
Signaling Pathway:
Caption: Antagonism of the PGD2 receptor signaling pathway.
Anticancer Agents
The norbornene scaffold is also being explored for its potential in cancer therapy[15][16][17]. Derivatives of this structure have been shown to exhibit antitumor activity through various mechanisms, including the inhibition of key signaling pathways involved in cell proliferation and survival[17][18]. The rigid framework allows for the precise positioning of pharmacophoric groups to interact with specific binding sites on target proteins[19].
Mechanisms of Action:
-
Receptor Antagonism: Norbornene-containing molecules have been designed as antagonists for androgen and estrogen receptors, which are crucial in certain types of hormone-dependent cancers[18].
-
Enzyme Inhibition: The scaffold has been incorporated into inhibitors of enzymes like carbonic anhydrase, which is overexpressed in many tumors[18].
-
Induction of Apoptosis: Certain norbornene derivatives have been shown to induce programmed cell death (apoptosis) in cancer cells[17].
PART 4: Conclusion and Future Perspectives
(1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is a versatile and valuable building block in modern organic and medicinal chemistry. Its well-defined three-dimensional structure, accessible through stereocontrolled synthesis, provides a robust platform for the design of novel therapeutic agents. The demonstrated success of this scaffold in the development of prostaglandin D2 receptor antagonists and its promise in the field of oncology highlight its significant potential. Future research will likely focus on further exploring the chemical space around this unique bicyclic system to develop next-generation therapeutics with enhanced potency, selectivity, and pharmacokinetic properties.
References
-
Mitsumori, S., et al. (1997). Bicyclo[2.2.1]heptane and 6,6-dimethylbicyclo[3.1.1]heptane Derivatives: Orally Active, Potent, and Selective Prostaglandin D2 Receptor Antagonists. Journal of Medicinal Chemistry, 40(22), 3504-7. [Link]
-
Mitsumori, S., et al. (2003). Synthesis and Biological Activity of Various Derivatives of a Novel Class of Potent, Selective, and Orally Active Prostaglandin D2 Receptor Antagonists. 2. 6,6-Dimethylbicyclo[3.1.1]heptane Derivatives. Journal of Medicinal Chemistry, 46(12), 2446-2455. [Link]
-
Al-Hussain, S. A., et al. (2022). Norbornene and Related Structures as Scaffolds in the Search for New Cancer Treatments. Pharmaceuticals, 15(12), 1465. [Link]
-
Al-Hussain, S. A., et al. (2022). Norbornene and Related Structures as Scaffolds in the Search for New Cancer Treatments. Pharmaceuticals, 15(12), 1465. [Link]
-
Mitsumori, S., et al. (2003). Synthesis and Biological Activity of Various Derivatives of a Novel Class of Potent, Selective, and Orally Active Prostaglandin D2 Receptor Antagonists. 1. Bicyclo[2.2.1]heptane Derivatives. Journal of Medicinal Chemistry, 46(12), 2436-2445. [Link]
-
Payette, J. N., & Yamamoto, H. (2007). Regioselective and Asymmetric Diels-Alder Reaction of 1- and 2-Substituted Cyclopentadienes Catalyzed by a Brønsted Acid Activated Chiral Oxazaborolidine. Journal of the American Chemical Society, 129(31), 9536-9537. [Link]
-
Al-Hussain, S. A., et al. (2022). Norbornene and Related Structures as Scaffolds in the Search for New Cancer Treatments. Pharmaceuticals, 15(12), 1465. [Link]
-
Al-Hussain, S. A., et al. (2022). Main synthetic routes for norbornene derivatives. ResearchGate. [Link]
-
Janus, E., et al. (2011). Diels–Alder Reaction of Cyclopentadiene and Alkyl Acrylates in the Presence of Pyrrolidinium Ionic Liquids with Various Anions. Catalysis Letters, 141(5), 742-747. [Link]
-
Cheméo. (n.d.). Chemical Properties of Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid (CAS 120-74-1). Retrieved from [Link]
-
Taylor & Francis. (n.d.). Norbornene – Knowledge and References. Retrieved from [Link]
-
Ayyubov, I. G. (2020). DIENE CONDENSATION OF CYCLOPENTADIENE WITH ACRYLIC DIENOPHILES. Processes of Petrochemistry and Oil Refining, 21(3), 305-322. [Link]
-
Biological Magnetic Resonance Bank. (n.d.). 2-METHYL-BICYCLO(2.2.1)HEPT-5-ENE-2-CARBOXYLIC ACID. Retrieved from [Link]
-
Ferreira, F., et al. (2020). Diels–Alder Cycloaddition Reactions in Sustainable Media. Molecules, 25(22), 5436. [Link]
-
Kim, H., et al. (2019). Asymmetric Diels-Alder reactions: A one-pot, multi-substrate screening approach. Nature Communications Chemistry Community. [Link]
- Google Patents. (n.d.). US8114823B2 - Isomers of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, ethyl ester and their use in perfume compositions.
-
LookChem. (n.d.). Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 2,5-dioxo-1-pyrrolidinyl ester, (1R,2S,4R). Retrieved from [Link]
-
Plettner, E., et al. (2005). 2-Chlorobicyclo[2.2.1]hept-5-ene-2-carboxamide and its use in the determination of the absolute configuration of bicyclo[2.2.1]heptan-2-one. Tetrahedron: Asymmetry, 16(16), 2754-2763. [Link]
-
Avenoza, A., et al. (1992). Asymmetric Diels-Alder reactions of chiral (E)-2-cyanocinnamates and (E)-2-cyanocinnamides with cyclopentadiene. The Journal of Organic Chemistry, 57(5), 1494-1501. [Link]
-
Organic Chemistry with Victor. (2023, September 24). How to Name Bicyclic Compounds in Organic Chemistry | IUPAC Names [Video]. YouTube. [Link]
- Google Patents. (n.d.). US20100093580A1 - Isomers of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, ethyl ester and their use in perfume compositions.
-
Ruffoni, A., et al. (n.d.). Aqueous self-assembly of short hydrophobic peptides containing norbornene amino acid into supramolecular structure of spherical shape. The Royal Society of Chemistry. [Link]
-
SpectraBase. (n.d.). Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid - Optional[13C NMR]. Retrieved from [Link]
-
precisionFDA. (n.d.). BICYCLO(2.2.1)HEPT-5-ENE-2-CARBOXYLIC ACID, (1R,2R,4R)-. Retrieved from [Link]
-
Özkal, E. (2006). Asymmetric syntheses of various novel chiral ligands with norbornene backbone: the use. Izmir Institute of Technology. [Link]
-
IUPAC. (2013). Nomenclature of Organic Chemistry. IUPAC Recommendations and Preferred Names 2013. [Link]
-
PubChem. (n.d.). Bicyclo(2.2.1)hept-5-ene-2-carboxylic acid, 3-(1-methylethyl)-, ethyl ester, (2-endo,3-exo)-. Retrieved from [Link]
-
Torisu, K., et al. (2004). Development of prostaglandin D2 receptor antagonist: discovery of highly potent antagonists. Bioorganic & Medicinal Chemistry, 12(17), 4685-700. [Link]
-
Organic Chemistry with Victor. (2023, September 24). How to Name Bicyclic Compounds in Organic Chemistry | IUPAC Names [Video]. YouTube. [Link]
-
Beaulieu, C., et al. (2008). Identification of prostaglandin D2 receptor antagonists based on a tetrahydropyridoindole scaffold. Bioorganic & Medicinal Chemistry Letters, 18(8), 2696-700. [Link]
Sources
- 1. youtube.com [youtube.com]
- 2. (1R,2R,4R)-BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID | 1195-12-6 [chemicalbook.com]
- 3. scbt.com [scbt.com]
- 4. Diels–Alder Cycloaddition Reactions in Sustainable Media - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Regioselective and Asymmetric Diels-Alder Reaction of 1- and 2-Substituted Cyclopentadienes Catalyzed by a Brønsted Acid Activated Chiral Oxazaborolidine [organic-chemistry.org]
- 6. researchgate.net [researchgate.net]
- 7. ppor.az [ppor.az]
- 8. US20100093580A1 - Isomers of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, ethyl ester and their use in perfume compositions - Google Patents [patents.google.com]
- 9. bmse001204 2-METHYL-BICYCLO(2.2.1)HEPT-5-ENE-2-CARBOXYLIC ACID at BMRB [bmrb.io]
- 10. US8114823B2 - Isomers of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, ethyl ester and their use in perfume compositions - Google Patents [patents.google.com]
- 11. spectrabase.com [spectrabase.com]
- 12. Bicyclo[2.2.1]heptane and 6,6-dimethylbicyclo[3.1.1]heptane derivatives: orally active, potent, and selective prostaglandin D2 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. pubs.acs.org [pubs.acs.org]
- 14. Development of prostaglandin D2 receptor antagonist: discovery of highly potent antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. Norbornene and Related Structures as Scaffolds in the Search for New Cancer Treatments - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. researchgate.net [researchgate.net]
- 17. Norbornene and Related Structures as Scaffolds in the Search for New Cancer Treatments - PMC [pmc.ncbi.nlm.nih.gov]
- 18. researchgate.net [researchgate.net]
- 19. taylorandfrancis.com [taylorandfrancis.com]
